Cas no 1805877-70-6 (3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one)

• Product Name: 3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one
• CAS No: 1805877-70-6
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5004430
• Update Time: 2025-05-26

3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one

• Inchi： 1S/C11H12Cl2O/c1-8-4-9(7-13)6-10(5-8)11(14)2-3-12/h4-6H,2-3,7H2,1H3
• InChI Key： YPKGITSJSLUSNJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=CC(C(CCCl)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one

3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one

3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one, also known by its CAS number 1805877-70-6, is a complex organic compound with a diverse range of applications in the chemical industry. This compound is characterized by its unique structure, which includes a chlorinated aromatic ring and a ketone functional group. The molecule's structure plays a crucial role in its chemical reactivity and physical properties, making it a valuable compound in various synthesis pathways.

The synthesis of 3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic systems to enhance reaction selectivity and yield, reducing the overall cost and environmental impact of production processes.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 220°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory and industrial applications. The compound's stability under different conditions has also been extensively studied, with findings indicating that it remains stable under normal storage conditions but may undergo degradation under harsh thermal or oxidative environments.

The application of 3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one spans across multiple sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of novel drug candidates targeting various diseases, including cancer and inflammatory disorders.

In the agrochemical sector, this compound is utilized as an intermediate in the production of pesticides and herbicides. Its ability to act as a building block for more complex molecules has made it indispensable in the creation of effective agricultural chemicals that contribute to crop protection and yield enhancement.

From an environmental perspective, understanding the fate and transport of 3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one in different ecosystems is crucial for assessing its potential impact on the environment. Research has shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts.

In conclusion, 3-Chloro-1-(3-(chloromethyl)-5-methylphenyl)propan-1-one, CAS number 1805877-70-6, is a versatile compound with wide-ranging applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methods and environmental assessments, underscores its importance as a key intermediate in modern chemical synthesis.